Cas no 851368-08-6 (2-bromo-1-fluoro-3-iodo-benzene)

2-Bromo-1-fluoro-3-iodo-benzene is a halogenated aromatic compound with the molecular formula C₆H₃BrFI. Its structure features bromine, fluorine, and iodine substituents at the 2, 1, and 3 positions, respectively, making it a versatile intermediate in organic synthesis. The presence of multiple halogens allows for selective functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the synthesis of complex aromatic derivatives. The electron-withdrawing nature of the halogens also enhances reactivity in nucleophilic substitution reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise halogen placement is critical for bioactivity. High purity grades ensure consistent performance in demanding applications.
